Cas no 1153905-13-5 (1-Methyl-5-4-(trifluoromethyl)phenylpyrrole-2-carboxylic Acid)

• Product Name: 1-Methyl-5-4-(trifluoromethyl)phenylpyrrole-2-carboxylic Acid
• CAS No: 1153905-13-5
• MF: C₁₃H₁₀F₃NO₂
• MW: 269.219213962555
• MDL: MFCD12697165
• CID: 2104045
• PubChem ID: 43671677
• Update Time: 2025-05-25

1-Methyl-5-4-(trifluoromethyl)phenylpyrrole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-[4-(trifluoromethyl)phenyl]-1H-Pyrrole-2-carboxylic acid
• 1-Methyl-5-[4-(trifluoromethyl)phenyl]pyrrole-2-carboxylic Acid
• 1-Methyl-5-(4-(trifluoromethyl)phenyl)-1H-pyrrole-2-carboxylic acid
• 5149AJ
• IMED445309705
• SY032595
• 1-Methyl-5-[4-(trifluoromethyl)phenyl]pyrrole-2-carboxylicAcid
• 1H-Pyrrole-2-carboxylic acid, 1-methyl-5-[4-(trifluoromethyl)phenyl]-
• CS-0441396
• 1153905-13-5
• MFCD12697165
• AS-43332
• AKOS009859798
• SB62640
• DA-29158
• 1-Methyl-5-4-(trifluoromethyl)phenylpyrrole-2-carboxylic Acid

• MDL： MFCD12697165
• Inchi： 1S/C13H10F3NO2/c1-17-10(6-7-11(17)12(18)19)8-2-4-9(5-3-8)13(14,15)16/h2-7H,1H3,(H,18,19)
• InChI Key： YOHLWFVGQKUFDL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC=C(C(=O)O)N1C)(F)F

Computed Properties

• Exact Mass: 269.06636305g/mol
• Monoisotopic Mass: 269.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2
• XLogP3: 3.1

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.03 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-Methyl-5-4-(trifluoromethyl)phenylpyrrole-2-carboxylic Acid

1-Methyl-5-4-(trifluoromethyl)phenylpyrrole-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1153905-13-5, commonly referred to as 1-Methyl-5-4-(trifluoromethyl)phenylpyrrole-2-carboxylic Acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrole derivatives, which are known for their unique electronic properties and versatility in chemical synthesis. The trifluoromethyl group attached to the phenyl ring introduces additional functionality, enhancing the compound's stability and reactivity under specific conditions.

Recent studies have highlighted the importance of pyrrole-based compounds in drug discovery, particularly in the development of novel antibiotics and antiviral agents. The carboxylic acid group present in this molecule plays a crucial role in its ability to form hydrogen bonds, which is essential for its interaction with biological targets. Researchers have also explored the use of this compound as a precursor for synthesizing more complex molecules, such as fluorescent dyes and polymerizable materials.

The trifluoromethyl phenyl group in this compound contributes significantly to its electronic properties. Fluorine atoms are highly electronegative, which can influence the molecule's reactivity and stability. This feature makes it an attractive candidate for applications in organic electronics, where precise control over electronic properties is critical. Recent advancements in computational chemistry have allowed scientists to model the electronic structure of this compound, providing deeper insights into its potential uses.

In terms of synthesis, 1-Methyl-5-4-(trifluoromethyl)phenylpyrrole-2-carboxylic Acid can be prepared through a variety of methods, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale production. The methyl group at position 1 of the pyrrole ring serves as a directing group during these reactions, facilitating selective substitution at specific positions.

One of the most promising applications of this compound is in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent research has demonstrated that incorporating this compound into MOFs can significantly enhance their porosity and selectivity for specific gas molecules.

In addition to its material science applications, 1-Methyl-5-4-(trifluoromethyl)phenylpyrrole-2-carboxylic Acid has shown potential in agricultural chemistry. Its ability to inhibit certain enzymes involved in plant growth regulation has made it a candidate for developing new classes of herbicides and fungicides. Field trials have indicated that this compound exhibits high efficacy against a range of agricultural pests while maintaining low toxicity to non-target organisms.

The study of this compound has also advanced our understanding of pyrrole chemistry. Its reactivity patterns and electronic properties provide valuable insights into the design of new pyrrole derivatives with tailored functionalities. For instance, researchers have recently explored the use of this compound as a building block for constructing heterocyclic compounds with unique optical properties. These compounds have potential applications in optoelectronics and photonics.

From a sustainability perspective, the synthesis and application of 1-Methyl-5-4-(trifluoromethyl)phenylpyrrole-2-carboxylic Acid align with green chemistry principles. Its high efficiency in catalytic processes reduces waste generation, while its use in developing eco-friendly materials supports sustainable industrial practices. As industries continue to prioritize environmental responsibility, compounds like this one will play an increasingly important role in shaping future technologies.

In conclusion, 1-Methyl-5-4-(trifluoromethyl)phenylpyrrole-2-carboxylic Acid is a versatile and multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in modern chemical research. As ongoing studies uncover new properties and applications, this compound will undoubtedly continue to contribute to scientific progress and technological innovation.